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This guide provides solutions to common image upload issues encountered on the PidPort
platform. For optimal experiment documentation and data integrity, it is crucial to ensure all
visual data is uploaded correctly.

Frequently Asked Questions (FAQs) - Image
Uploads

Q1: Why is my image upload failing repeatedly?
A: Image upload failures can stem from several factors. The most common reasons include
incorrect file format, exceeding the maximum file size, or network connectivity issues.[1][2][3]

Start by verifying that your image meets the platform's specifications outlined in the table
below. Also, ensure you have a stable internet connection.[1]

Q2: What are the accepted image formats and size limits on PidPort?

A: PidPort supports a range of standard image formats to accommodate various types of
research data, from microscopy images to data plots. Please refer to the PidPort Image Upload
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Specifications table for detailed information on supported formats and size limitations.
Q3: I received a "403 Forbidden" error while uploading. What does this mean?

A: A"403 Forbidden" error typically indicates a permission issue.[4] This could be due to your
user account not having the necessary permissions for the specific project or dataset you are
trying to upload to. Contact your project administrator to verify your user privileges. In some

cases, institutional firewalls may also block uploads; please check with your IT department.[1]

Q4: My upload is extremely slow. How can | speed it up?

A: Slow upload speeds are generally related to your internet connection or large file sizes.[2]
Consider the following:

o Compressing Images: For very large images, such as high-resolution microscopy scans,
consider using image compression software to reduce the file size without significant loss of
quality.

e Wired Connection: Use a wired ethernet connection instead of Wi-Fi for a more stable and
faster connection.[2]

o Off-Peak Hours: Try uploading during off-peak network hours at your institution.

¢ Single File Upload: Avoid bulk uploading large files; upload them one at a time to prevent
timeouts.[2]

Q5: Can | upload images with special characters in the filename?

A: No, it is strongly recommended to avoid special characters (e.g., $, %, @, !, *) in filenames
as they can cause upload errors.[2][3] Use only alphanumeric characters, underscores, and
hyphens for your filenames.

PidPort Image Upload Specifications
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Parameter Specification Notes for Researchers

For microscopy images, .TIFF

is often preferred to preserve
Supported File Formats .PNG, .JPEG, .TIFF, .BMP metadata. For plots and

graphs, .PNG is recommended

for lossless compression.

High-resolution images from

confocal microscopy or whole-
Maximum File Size 500 MB slide scans may exceed this.

Consider image tiling or

compression.

This ensures high-quality
Recommended Resolution 300 DPI images suitable for publication

and detailed analysis.

Avoid special characters and
spaces to prevent upload
] ) Alphanumeric, underscores, failures. A consistent naming
Filename Conventions o )
hyphens convention is advised for
better data management (e.g.,

ProjectID_SamplelD_Date.tiff).

Experimental Protocol: Uploading Western Blot
Images for Analysis

This protocol outlines the standardized procedure for uploading Western Blot images to PidPort
for densitometric analysis and record-keeping.

1.0 Objective: To correctly digitize and upload Western Blot images to the PidPort platform for
quantitative analysis.

2.0 Materials:

o Chemiluminescence imager (e.g., Bio-Rad ChemiDoc)
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e Image analysis software (e.g., ImageJ, FIJI)
o Computer with stable internet access
3.0 Procedure:
e Image Acquisition:
1. Acquire the Western Blot image using a chemiluminescence imager.
2. Save the initial high-resolution image as a .TIFF file to preserve the full dynamic range.
e Image Pre-processing (if necessary):
1. Open the .TIFF file in image analysis software.
2. Crop the image to the relevant blot area.

3. If required, adjust brightness and contrast to visualize bands clearly. Do not use non-linear
adjustments. Document all adjustments.

e File Naming:

1. Rename the processed image file according to your lab's established naming convention
(e.g., YYYYMMDD_ExperimentlD_TargetProtein_SamplelD.tiff).

e Image Upload to PidPort:
1. Log in to your PidPort account and navigate to the relevant project and experiment.
2. Locate the "Upload Image" or "Attach File" section.
3. Select the prepared .TIFF file for upload.
4. Add relevant metadata in the provided fields (e.g., primary antibody used, exposure time).
5. Click "Submit" and wait for the confirmation message.

e Troubleshooting:
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1. If the upload fails, first check the file size and format against the PidPort Image Upload
Specifications.

2. Verify your internet connection.
3. Clear your browser cache or try a different browser.[1][3]

4. If the issue persists, refer to the troubleshooting workflow diagram below.

Image Upload Troubleshooting Workflow
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Caption: A flowchart for troubleshooting image upload failures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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